Cas no 174903-38-9 (Benzotriazol-1-yl-acetic acid methyl ester)

• Product Name: Benzotriazol-1-yl-acetic acid methyl ester
• CAS No: 174903-38-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD01924508
• CID: 3140014
• PubChem ID: 313449
• Update Time: 2025-05-27

Benzotriazol-1-yl-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzotriazol-1-yl-acetic acid methyl ester
• AKOS003216668
• MFCD01924508
• Methyl 2-(1H-benzo[d][1,2,3]triazol-1-yl)acetate
• NSC-227392
• methyl 2-(benzotriazol-1-yl)acetate
• Methyl2-(1H-benzo[d][1,2,3]triazol-1-yl)acetate
• 174903-38-9
• NSC227392
• AB7455

• MDL： MFCD01924508
• Inchi： 1S/C9H9N3O2/c1-14-9(13)6-12-8-5-3-2-4-7(8)10-11-12/h2-5H,6H2,1H3
• InChI Key： JHUAMEKJJNCMLD-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives